Cas no 582325-05-1 ((R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine)
(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine is a chiral piperazine derivative featuring a trifluoromethyl-substituted pyridine moiety. This compound exhibits high structural specificity due to its stereocenter at the 3-position, making it valuable for asymmetric synthesis and pharmaceutical applications. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the pyridine ring contributes to π-stacking interactions and binding affinity. Its rigid piperazine scaffold offers conformational restraint, improving target selectivity. This intermediate is particularly useful in the development of bioactive molecules, including CNS-targeting drugs and enzyme inhibitors. The (R)-enantiomer demonstrates distinct pharmacological properties compared to its (S)-counterpart, underscoring its importance in enantioselective research. High-purity grades are available for precise synthetic applications.
582325-05-1 structure
Product Name:(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine
CAS No:582325-05-1
MF:C11H14F3N3
MW:245.24417257309
CID:948211
PubChem ID:11528875
Update Time:2025-07-02
(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine
- (3R)-3-methyl-1-[3-(trifluoromethyl)pyridin-2-yl]piperazine
- (R)-3-METHYL-1-[3-(TRIFLUOROMETHYL)PYRIDIN-2-YL]PIPERAZINE
- (R)-2-methyl-4-(3-trifluoromethyl-2-pyridyl)piperazine
- (3R)-3-methyl-1-(3-trifluoromethyl-pyridin-2-yl)-piperazine
- DTXSID70468092
- AKOS016012974
- (3r)-3-methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine
- SCHEMBL1734757
- 582325-05-1
-
- MDL: MFCD11043078
- Inchi: 1S/C11H14F3N3/c1-8-7-17(6-5-15-8)10-9(11(12,13)14)3-2-4-16-10/h2-4,8,15H,5-7H2,1H3/t8-/m1/s1
- InChI Key: JEAHPTUMWGWDOJ-MRVPVSSYSA-N
- SMILES: FC(C1=CC=CN=C1N1CCN[C@H](C)C1)(F)F
Computed Properties
- Exact Mass: 245.11398195g/mol
- Monoisotopic Mass: 245.11398195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 28.2Ų
(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM169063-1g |
(R)-3-methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine |
582325-05-1 | 95% | 1g |
$580 | 2021-08-05 | |
| Chemenu | CM169063-1g |
(R)-3-methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine |
582325-05-1 | 95% | 1g |
$*** | 2023-05-30 | |
| Alichem | A029185374-1g |
(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine |
582325-05-1 | 95% | 1g |
$550.00 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1673704-1g |
(R)-3-methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine |
582325-05-1 | 98% | 1g |
¥7402.00 | 2024-05-07 | |
| Crysdot LLC | CD11100252-1g |
(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine |
582325-05-1 | 95+% | 1g |
$614 | 2024-07-18 |
(R)-3-Methyl-1-(3-(trifluoromethyl)pyridin-2-yl)piperazine Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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